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Compound of Interest

Compound Name: 3,3,3-Trifluoropropionyl chloride

Cat. No.: B1304128 Get Quote

An In-depth Technical Guide to the Handling and Storage of 3,3,3-Trifluoropropionyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive information on the safe handling, storage, and use of

3,3,3-Trifluoropropionyl chloride (TFPC), a reactive acyl chloride crucial in the synthesis of

pharmaceuticals, agrochemicals, and specialty chemicals.[1] Adherence to strict safety

protocols is essential when working with this corrosive and moisture-sensitive compound.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 3,3,3-Trifluoropropionyl chloride is

presented in the table below for easy reference.
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Property Value Source

Molecular Formula C₃H₂ClF₃O [2][3]

Molecular Weight 146.49 g/mol [3]

CAS Number 41463-83-6 [1][2]

Appearance Colorless liquid [1]

Boiling Point 48.4°C at 760 mmHg [1]

Density 1.422 g/cm³ [1]

Vapor Pressure
311.0 ± 0.1 mmHg at 25°C

(Predicted)
[1]

Refractive Index 1.335 [1]

Hazard Identification and Safety Precautions
3,3,3-Trifluoropropionyl chloride is a hazardous chemical that can cause severe skin burns,

serious eye damage, and respiratory irritation.[2][3] It is classified as a corrosive substance.[2]

[4]

GHS Hazard Statements
H314: Causes severe skin burns and eye damage.[2][3]

H318: Causes serious eye damage.[2]

H335: May cause respiratory irritation.[2][3]

Precautionary Statements
It is imperative to follow these precautionary measures to ensure safety:

P260: Do not breathe fumes, mist, spray, or vapors.[2]

P264: Wash skin thoroughly after handling.[2]
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P271: Use only outdoors or in a well-ventilated area.[2]

P280: Wear protective gloves, protective clothing, eye protection, and a face shield.[2]

P301+P330+P331: IF SWALLOWED: rinse mouth. Do NOT induce vomiting.[2]

P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water or shower.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[5]

P310: Immediately call a POISON CENTER or doctor/physician.[5]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn at all times when handling 3,3,3-
Trifluoropropionyl chloride. This includes, but is not limited to:

Eye and Face Protection: Chemical splash goggles and a face shield are mandatory to

protect against splashes and corrosive vapors.[2][6][7]

Skin Protection: Chemical-resistant gloves (e.g., butyl-rubber or nitrile), a flame-resistant lab

coat, full-length pants, and closed-toe shoes are required.[4][6][8]

Respiratory Protection: All work with 3,3,3-Trifluoropropionyl chloride must be conducted

in a certified chemical fume hood.[4][6] If there is a risk of inhalation, a full-face respirator

with a multi-purpose combination respirator cartridge should be used.[6]
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Personal Protective Equipment (PPE) for Handling 3,3,3-Trifluoropropionyl chloride

START: Assess Risks

Eye/Face Protection
(Goggles & Face Shield)

Skin Protection
(Gloves, Lab Coat, Closed-toe Shoes)

Respiratory Protection
(Chemical Fume Hood)

Proceed with Handling

Click to download full resolution via product page

Caption: Required Personal Protective Equipment for handling 3,3,3-Trifluoropropionyl
chloride.

Handling and Storage
Handling

Handle 3,3,3-Trifluoropropionyl chloride in a well-ventilated area, preferably within a

certified chemical fume hood.[4][6]

Avoid contact with skin, eyes, and clothing.[6]

Do not breathe vapors or mist.[2]

This compound is moisture-sensitive and reacts violently with water.[2][6] Keep away from

water, moist air, and steam.[6]
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Use only non-sparking tools and take measures to prevent the buildup of electrostatic

charge.[2][6]

Ground and bond containers during transfer.[6]

Handle under an inert gas atmosphere (e.g., nitrogen or argon).[2][6]

Wash hands thoroughly after handling.[2][6]

Storage
Store in a cool, dry, and well-ventilated area.[2][4]

Keep containers tightly closed when not in use.[2]

Store away from incompatible materials such as water, alcohols, strong bases, and oxidizing

agents.[4][9]

Protect from moisture.[2][9] Storage under an inert gas is recommended.[2]

Store in a designated corrosives area.[9]
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Storage Protocol for 3,3,3-Trifluoropropionyl chloride

Receive Chemical

Inspect Container for Damage

Store in Cool, Dry, Well-Ventilated Area

Away from Incompatible Materials
(Water, Bases, Alcohols) Store Under Inert Gas

Keep Container Tightly Sealed

Click to download full resolution via product page

Caption: Recommended storage protocol for 3,3,3-Trifluoropropionyl chloride.

Experimental Protocol: General Procedure for
Acylation
The following is a general protocol for the use of 3,3,3-Trifluoropropionyl chloride in an

acylation reaction. Note: This is a generalized procedure and may need to be adapted for

specific substrates and reaction conditions. Always consult relevant literature and perform a

risk assessment before commencing any new reaction.
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Objective: To perform an acylation of a generic amine substrate.

Materials:

3,3,3-Trifluoropropionyl chloride

Amine substrate

Anhydrous aprotic solvent (e.g., Dichloromethane, Tetrahydrofuran)

Tertiary amine base (e.g., Triethylamine, Diisopropylethylamine)

Nitrogen or Argon gas supply

Schlenk line or similar inert atmosphere setup

Magnetic stirrer and stir bar

Round bottom flask and other appropriate glassware, oven-dried before use

Syringes and needles

Procedure:

Inert Atmosphere Setup: Assemble the reaction glassware and dry it thoroughly in an oven.

Allow it to cool to room temperature under a stream of inert gas (Nitrogen or Argon).

Reagent Preparation: In the reaction flask under an inert atmosphere, dissolve the amine

substrate and the tertiary amine base in the anhydrous aprotic solvent.

Cooling: Cool the reaction mixture to 0°C using an ice-water bath.

Addition of Acyl Chloride: Slowly add 3,3,3-Trifluoropropionyl chloride to the stirred

reaction mixture via syringe. The addition should be dropwise to control the exothermic

reaction.

Reaction: Allow the reaction to warm to room temperature and stir for the required time

(monitor by TLC or other appropriate analytical technique).
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Quenching: Once the reaction is complete, carefully quench the reaction by the slow addition

of water or a saturated aqueous solution of a mild base (e.g., sodium bicarbonate). Caution:

The quenching process is exothermic and will produce HCl gas. Ensure it is performed in a

fume hood.

Work-up: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the

organic layer with brine, dry it over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄),

filter, and concentrate under reduced pressure to obtain the crude product.

Purification: Purify the crude product by an appropriate method, such as column

chromatography or distillation.

Emergency Procedures
Spills

Evacuate unnecessary personnel from the area.[2]

Ensure adequate ventilation.[2]

Wear appropriate PPE, including respiratory protection.[2]

For small spills, absorb with a dry, inert material (e.g., sand, vermiculite) and place in a

suitable container for disposal.[2]

For large spills, dike the area to prevent spreading.[2]

Do not allow the spilled material to enter drains or waterways.[5]

First Aid
Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[2][6]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek immediate medical attention.[10]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[9]
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Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[2][9]

Disposal Considerations
Dispose of 3,3,3-Trifluoropropionyl chloride and any contaminated materials in accordance

with all applicable federal, state, and local environmental regulations. Contact a licensed

professional waste disposal service to dispose of this material. Empty containers may retain

product residue and can be hazardous.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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